Cas no 433712-61-9 (4-[(Piperidine-4-carbonyl)amino]benzoic acid ethyl ester)
433712-61-9 structure
Product Name:4-[(Piperidine-4-carbonyl)amino]benzoic acid ethyl ester
CAS No:433712-61-9
MF:C15H20N2O3
MW:276.330904006958
CID:68075
PubChem ID:53416582
Update Time:2025-04-18
4-[(Piperidine-4-carbonyl)amino]benzoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-[(Piperidine-4-carbonyl)amino]benzoic acid ethyl ester
- ethyl 4-(piperidine-4-carbonylamino)benzoate
- 4-[(PIPERIDINE-4-CARBONYL)-AMINO]-BENZOIC ACID ETHYL ESTER
- AG-F-53560
- CTK4I7279
- KB-188531
- SureCN6956537
- AKOS010505179
- Ethyl 4-(piperidine-4-carboxamido)benzoate
- 4-((piperidine-4-carbonyl)amino)benzoic acid ethyl ester
- DTXSID70697188
- SCHEMBL6956537
- 433712-61-9
- ETHYL 4-(PIPERIDINE-4-AMIDO)BENZOATE
- Ethyl 4-[(piperidine-4-carbonyl)amino]benzoate
-
- Inchi: 1S/C15H20N2O3/c1-2-20-15(19)12-3-5-13(6-4-12)17-14(18)11-7-9-16-10-8-11/h3-6,11,16H,2,7-10H2,1H3,(H,17,18)
- InChI Key: ZOQLTMHXBZYTKN-UHFFFAOYSA-N
- SMILES: O=C(C1CCNCC1)NC1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 276.14700
- Monoisotopic Mass: 276.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4A^2
- XLogP3: 1.3
Experimental Properties
- PSA: 67.43000
- LogP: 2.20320
4-[(Piperidine-4-carbonyl)amino]benzoic acid ethyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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